Cas no 1506597-30-3 (1-2-(2-methoxyethoxy)ethyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-2-(2-methoxyethoxy)ethyl-1H-1,2,3-triazol-4-amine
• CAS No: 1506597-30-3
• MF: C₇H₁₄N₄O₂
• MW: 186.211660861969
• CID: 6234251
• PubChem ID: 79531248
• Update Time: 2025-05-20

1-2-(2-methoxyethoxy)ethyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-methoxyethoxy)ethyl-1H-1,2,3-triazol-4-amine
• AKOS018086991
• 1506597-30-3
• CS-0284439
• EN300-1114653
• 1-(2-(2-Methoxyethoxy)ethyl)-1h-1,2,3-triazol-4-amine
• 1-[2-(2-methoxyethoxy)ethyl]-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C7H14N4O2/c1-12-4-5-13-3-2-11-6-7(8)9-10-11/h6H,2-5,8H2,1H3
• InChI Key： SGXXGPRJOJZBQW-UHFFFAOYSA-N
• SMILES： O(CCOC)CCN1C=C(N)N=N1

Computed Properties

• Exact Mass: 186.11167570g/mol
• Monoisotopic Mass: 186.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-2-(2-methoxyethoxy)ethyl-1H-1,2,3-triazol-4-amine

Comprehensive Overview of 1-2-(2-methoxyethoxy)ethyl-1H-1,2,3-triazol-4-amine (CAS No. 1506597-30-3): Properties, Applications, and Innovations

The compound 1-2-(2-methoxyethoxy)ethyl-1H-1,2,3-triazol-4-amine (CAS No. 1506597-30-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, featuring a 1,2,3-triazole core and a methoxyethoxyethyl side chain, makes it a versatile intermediate for drug discovery and polymer chemistry. Researchers are increasingly exploring its potential in click chemistry applications, owing to its high reactivity and selectivity in azide-alkyne cycloaddition reactions.

In recent years, the demand for triazole-based compounds like 1-2-(2-methoxyethoxy)ethyl-1H-1,2,3-triazol-4-amine has surged due to their role in developing targeted therapies and bioconjugation techniques. This compound’s amine functional group allows for further derivatization, enabling its use in proteomics and diagnostic reagent synthesis. Its solubility in polar solvents, such as DMSO and water, further enhances its utility in biocompatible applications.

The synthesis of CAS No. 1506597-30-3 typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method ensures high yield and purity, critical for GMP-compliant production. Analysts highlight its stability under ambient conditions, making it a preferred choice for high-throughput screening and combinatorial chemistry workflows. Recent publications have also explored its potential in nanoparticle functionalization, particularly for drug delivery systems.

From an industrial perspective, 1-2-(2-methoxyethoxy)ethyl-1H-1,2,3-triazol-4-amine aligns with the growing trend toward green chemistry. Its synthesis often employs catalyst recycling and solvent-free conditions, reducing environmental impact. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to biotech startups and academic labs.

Emerging studies suggest that derivatives of CAS No. 1506597-30-3 could play a role in antiviral and anticancer research, though clinical validation is ongoing. Its molecular docking compatibility with enzyme active sites has sparked interest in structure-activity relationship (SAR) studies. Additionally, its PEG-like side chain may enhance pharmacokinetic properties, a hot topic in drug formulation forums.

For researchers sourcing 1-2-(2-methoxyethoxy)ethyl-1H-1,2,3-triazol-4-amine, quality parameters like HPLC purity and NMR characterization are critical. Suppliers often provide technical data sheets (TDS) and material safety data sheets (MSDS) to ensure compliance with ISO standards. Storage recommendations typically emphasize desiccated conditions to maintain stability.

In summary, CAS No. 1506597-30-3 represents a cutting-edge tool for modern chemistry, bridging gaps between organic synthesis, medicinal chemistry, and nanotechnology. Its adaptability to scalable production and alignment with sustainable practices positions it as a compound of enduring relevance.